Cas no 59660-46-7 (2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide)

• Product Name: 2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide
• CAS No: 59660-46-7
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 335334
• PubChem ID: 12438636
• Update Time: 2025-04-19

2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide
• 7-acetyl-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
• SCHEMBL11852440
• CHEMBL3250386
• 59660-46-7
• DTXSID30498294
• 7-Acetyl-2-carbamoyl-3-methyl-1-oxoquinoxalin-1-ium-4(1H)-olate

• Inchi： 1S/C12H11N3O4/c1-6-11(12(13)17)15(19)10-5-8(7(2)16)3-4-9(10)14(6)18/h3-5H,1-2H3,(H2,13,17)
• InChI Key： XDZQTSWCWPWNHU-UHFFFAOYSA-N
• SMILES： [O-]N1C(C)=C(C(N)=O)[N+](C2C=C(C(C)=O)C=CC1=2)=O

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų